4-[(4-Benzoylphenyl)amino]-4-oxobutanoic acid

• IUPAC Name: 4-(4-benzoylanilino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H15NO4/c19-15(10-11-16(20)21)18-14-8-6-13(7-9-14)17(22)12-4-2-1-3-5-12/h1-9H,10-11H2,(H,18,19)(H,20,21)
• InChI Key: VUMNTRNMHOFCKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C17H15NO4
• Molecular Weight: 297.30 g/mol
• CAS No.: 306325-08-6

Description

“4-[(4-Benzoylphenyl)amino]-4-oxobutanoic acid” is a biochemical compound with the molecular formula C17H15NO4 and a molecular weight of 297.31. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a benzoylphenyl group attached to an amino-4-oxobutanoic acid group. The PubChem CID for this compound is 721924.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 297.31 and a molecular formula of C17H15NO4.

Scientific Research Applications

Advanced Oxidation Processes (AOPs) for Environmental Remediation

Advanced oxidation processes have been employed to degrade various recalcitrant compounds in the environment, including pharmaceuticals like acetaminophen. These processes generate a range of by-products and have been studied for their kinetics, mechanisms, and environmental impacts. The research in this area may suggest potential applications for 4-[(4-Benzoylphenyl)amino]-4-oxobutanoic acid in environmental remediation, particularly in water treatment, by exploring its degradation pathways and the biotoxicity of its degradation products (Qutob et al., 2022).

Pharmacological Properties of Related Compounds

Studies on compounds such as chlorogenic acid (CGA) highlight the broad pharmacological potential of phenolic acids, including antioxidant, anti-inflammatory, and antimicrobial activities. These findings can provide a basis for investigating the pharmacological applications of this compound, considering its structural similarity to known biologically active compounds (Naveed et al., 2018).

Biosensors and Analytical Applications

Research on sensors and biosensors modified with conducting polymers and molecularly imprinted polymers for the detection of amino acids indicates a potential application area for this compound in analytical chemistry. Such compounds could be used as templates or analytes in the development of new biosensing platforms for various biomedical and environmental monitoring applications (Dinu & Apetrei, 2022).

Synthesis and Chemical Transformations

The synthesis and transformation of functionalized β-amino acid derivatives through metathesis reactions offer insights into synthetic methodologies that could be applied to this compound. Such research outlines the potential for creating a variety of derivatives with enhanced or targeted pharmacological properties, highlighting the compound's versatility in drug development and organic synthesis (Kiss et al., 2018).